Cas no 1782578-25-9 (1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine)

• Product Name: 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine
• CAS No: 1782578-25-9
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 6422435
• PubChem ID: 82602387
• Update Time: 2025-08-05

1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine
• EN300-1762890
• 1782578-25-9

• Inchi： 1S/C8H14N2OS/c1-8(2,9)4-6-5-10-7(11-3)12-6/h5H,4,9H2,1-3H3
• InChI Key： NOYRGIWIDZTBAA-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC(C)(C)N)OC

Computed Properties

• Exact Mass: 186.08268425g/mol
• Monoisotopic Mass: 186.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine

Introduction to 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine (CAS No. 1782578-25-9)

1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine, identified by its CAS number 1782578-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a thiazole core substituted with a methoxy group and an isobutylamine side chain, making it a versatile scaffold for medicinal chemistry applications. The structural motif of this compound not only contributes to its unique electronic and steric properties but also opens up diverse possibilities for its role in drug discovery and development.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, widely recognized for its presence in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The incorporation of a methoxy group at the 2-position of the thiazole ring further modulates the electronic distribution of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the presence of an isobutylamine moiety at the 1-position introduces a bulky alkyl group that can influence both the solubility and metabolic stability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the hydrogen bonding potential of the thiazole nitrogen and the amine hydrogen in 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine could be exploited to develop novel therapeutic agents targeting enzymes involved in metabolic pathways. For instance, preliminary docking studies have indicated that this compound may interact with protein kinases, which are critical regulators in cellular signaling cascades.

The synthesis of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine involves multi-step organic transformations, including cyclization reactions to form the thiazole core followed by functional group modifications to introduce the methoxy and isobutylamine substituents. The use of modern catalytic methods has improved both the yield and purity of this compound, facilitating its incorporation into more complex synthetic schemes. Researchers have also explored greener methodologies, such as microwave-assisted synthesis, to enhance efficiency while minimizing environmental impact.

In the realm of drug discovery, analogs of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine have been investigated for their potential as kinase inhibitors. Kinases are overexpressed or mutated in various diseases, making them attractive targets for therapeutic intervention. The structural features of this compound allow it to mimic natural substrates or compete with ATP binding sites on kinases, thereby inhibiting their activity. Preliminary in vitro assays have shown promising results, with certain derivatives exhibiting nanomolar affinity for specific kinase isoforms.

The pharmacokinetic properties of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine are also subjects of active research. The isobutylamine side chain contributes to lipophilicity, which can influence membrane permeability and oral bioavailability. However, excessive lipophilicity may lead to poor solubility and increased toxicity. Therefore, optimization efforts often focus on balancing lipophilicity with solubility using techniques such as molecular dynamics simulations and pharmacokinetic modeling. These studies help in designing derivatives with improved pharmacokinetic profiles.

Another area of interest is the exploration of 1-(2-methoxy-1,3-thiazol-5-yl)-2-methylpropan-2-amine as a precursor for more complex scaffolds through functionalization reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions on the thiazole ring. Such modifications have been shown to enhance binding interactions with biological targets by introducing additional hydrogen bonding or hydrophobic contacts. This flexibility makes it an invaluable building block for medicinal chemists seeking novel lead compounds.

The role of computational tools in understanding the reactivity and biological activity of this compound cannot be overstated. Quantum mechanical calculations have provided insights into the electronic structure and charge distribution within 1-(2-methoxy-1,3-thiazol -5 -yl)- 2 -methylpropan - 2 - amine, aiding in rational drug design. Furthermore, machine learning models trained on large datasets have demonstrated accuracy in predicting biological activities based on molecular descriptors derived from its structure.

Future directions in research may include exploring synthetic routes that minimize waste and energy consumption while maintaining high yields. Additionally, investigating its potential as an intermediate for peptide mimetics or other bioactive molecules could open up new avenues for therapeutic applications. The growing emphasis on personalized medicine also suggests that derivatives of this compound could be tailored to target specific genetic mutations or metabolic profiles.

In conclusion, 1 -( 2 - methoxy - 1 , 3 - thiazol -5 - yl ) - 2 - methylpropan - 2 - amine ( CAS No . 1782578 -25 -9 ) stands out as a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic methodologies and computational biology , position it as a valuable scaffold for developing novel therapeutic agents . As research continues to uncover new applications , this compound is likely to play an increasingly important role in addressing unmet medical needs .